Cas no 104482-07-7 (4-Thiazolecarboxylic acid,2-[4-[(2,5-dimethylphenyl)methyl]-1-piperazinyl]-)

• Product Name: 4-Thiazolecarboxylic acid,2-[4-[(2,5-dimethylphenyl)methyl]-1-piperazinyl]-
• CAS No: 104482-07-7
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 1143664
• Update Time: 2024-07-26

4-Thiazolecarboxylic acid,2-[4-[(2,5-dimethylphenyl)methyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid,2-[4-[(2,5-dimethylphenyl)methyl]-1-piperazinyl]-
• 4-Thiazolecarboxylic acid, 2-[4-[(2,5-dimethylphenyl)methyl]-1-piperazinyl]-

• Inchi： 1S/C17H21N3O2S/c1-12-3-4-13(2)14(9-12)10-19-5-7-20(8-6-19)17-18-15(11-23-17)16(21)22/h3-4,9,11H,5-8,10H2,1-2H3,(H,21,22)
• InChI Key： OSQHNVJNVMDXCO-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1N1CCN(CC2=CC(C)=CC=C2C)CC1

Computed Properties

• Exact Mass: 359.16695

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 514.3±60.0 °C(Predicted)
• PSA: 45.67
• pka: 1.27±0.10(Predicted)